9,12-Hexadecadienoic acid
Overview
Description
9,12-Hexadecadienoic acid is a long-chain fatty acid.
9,12-Hexadecadienoic acid is a natural product found in Asclepias syriaca with data available.
Scientific Research Applications
Antimicrobial and Topoisomerase I Inhibition
The synthesized form of 9,12-Hexadecadienoic acid has been found to exhibit antimicrobial properties against Gram-positive bacteria like Staphylococcus aureus and Streptococcus faecalis. Furthermore, it demonstrates a complete inhibition of human topoisomerase I at specific concentrations. This indicates its potential in antimicrobial therapy and as a tool in studying cellular processes related to topoisomerase I (Carballeira et al., 2002).
Metabolic Conversion in Animal Cells
In animal cell cultures, 9,12-Hexadecadienoic acid was shown to be incorporated into cellular lipids similarly to linoleic acid. Its metabolic conversion suggests it may play a role in the synthesis of other fatty acids in animal cells (Nakano et al., 1999).
Biosynthesis in Insects
Research has demonstrated that certain insects can biosynthesize linoleic acid, which includes 9,12-octadecadienoic acid. This process is essential for insects, indicating a critical role of these fatty acids in their biology (Renobales et al., 1987).
Role in Inflammation and Oxidative Stress
Studies have shown that derivatives of 9,12-Hexadecadienoic acid, such as 9-Hydroxy-10E,12Z-octadecadienoic acid, are elevated in conditions like inflammation or UV-B irradiation. This suggests a significant role in skin barrier functions and possibly in conditions like psoriasis (Chiba et al., 2018).
Potential Antioxidant Properties
There is evidence that certain derivatives of 9,12-Hexadecadienoic acid can be good markers for lipid peroxidation, a process involved in oxidative stress in cells. This could indicate potential antioxidant properties or roles in cellular signaling related to oxidative stress (Spiteller & Spiteller, 1997).
properties
CAS RN |
20261-45-4 |
|---|---|
Product Name |
9,12-Hexadecadienoic acid |
Molecular Formula |
C16H28O2 |
Molecular Weight |
252.39 g/mol |
IUPAC Name |
(9E,12E)-hexadeca-9,12-dienoic acid |
InChI |
InChI=1S/C16H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h4-5,7-8H,2-3,6,9-15H2,1H3,(H,17,18)/b5-4+,8-7+ |
InChI Key |
RVEKLXYYCHAMDF-AOSYACOCSA-N |
Isomeric SMILES |
CCC/C=C/C/C=C/CCCCCCCC(=O)O |
SMILES |
CCCC=CCC=CCCCCCCCC(=O)O |
Canonical SMILES |
CCCC=CCC=CCCCCCCCC(=O)O |
synonyms |
9,12-hexadecadienoic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[5-amino-1-[[1-[[9-benzyl-15-butan-2-yl-6-ethylidene-19-methyl-2,5,8,11,14,17-hexaoxo-3,12-di(propan-2-yl)-1-oxa-4,7,10,13,16-pentazacyclononadec-18-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-1-oxopentan-2-yl]-1-[2-[[2-[[3-hydroxy-2-[[3-methyl-2-(5-methylhexanoylamino)butanoyl]amino]butanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoyl]pyrrolidine-2-carboxamide](/img/structure/B1231343.png)
![5'-nitro-2'-spiro[1,2-dihydro-4,1,2-benzoxadiazine-3,3'-1H-indole]one](/img/structure/B1231344.png)
![N-[3-(dimethylsulfamoyl)-4-methylphenyl]-5-methyl-2-pyrazinecarboxamide](/img/structure/B1231348.png)
![17-(2,6-Dihydroxy-6-methyl-3-oxoheptan-2-yl)-2,3,16-trihydroxy-4,4,9,13,14-pentamethyl-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-11-one](/img/structure/B1231350.png)
![2-methyl-6-phenyl-4-(2-phenylethynyl)-1,4-dihydropyridine-3,5-dicarboxylic acid O3-ethyl ester O5-[(4-nitrophenyl)methyl] ester](/img/structure/B1231352.png)
![5-Ethoxy-3-methyl-2-benzofurancarboxylic acid [1-(carbamoylamino)-3-methyl-1-oxobutan-2-yl] ester](/img/structure/B1231355.png)
![4-[4-(4-Methyl-2-quinolinyl)phenyl]morpholine](/img/structure/B1231357.png)
